Cas no 639-43-0 (Curan-17-oicacid, 2,16,19,20-tetradehydro-, methyl ester, (19E)-)

Curan-17-oicacid, 2,16,19,20-tetradehydro-, methyl ester, (19E)- structure
639-43-0 structure
Product Name:Curan-17-oicacid, 2,16,19,20-tetradehydro-, methyl ester, (19E)-
CAS No:639-43-0
MF:C20H22N2O2
MW:322.400885105133
CID:515283
PubChem ID:10314057
Update Time:2025-04-19

Curan-17-oicacid, 2,16,19,20-tetradehydro-, methyl ester, (19E)- Chemical and Physical Properties

Names and Identifiers

    • Curan-17-oicacid, 2,16,19,20-tetradehydro-, methyl ester, (19E)-
    • 2,16,19,20-Tetradehydrocuran-17-oic Acid Methyl Ester
    • cur-19-en-17-oic acid, 2,16-didehydro-, methyl ester, (19E)-
    • methyl (19E)-2,16-didehydrocur-19-en-17-oate
    • methyl (19E)-2,16,19,20-tetradehydrocuran-17-oate
    • Akuammicine; (-)-form
    • (-)-Akuammicine:Akuammicine
    • ConMedNP.185
    • (-)-akuammicine
    • 639-43-0
    • DTXSID30903914
    • RG055O00BG
    • UNII-RG055O00BG
    • Curan-17-oic acid, 2,16,19,20-tetradehydro-, methyl ester, (19E)-
    • NS00093684
    • Q15079655
    • AKUAMMICINE [MI]
    • Akuammicine
    • CHEBI:70499
    • AKUAMMICINE, (-)-
    • methyl (1R,11S,12E,17S)-12-ethylidene-8,14-diazapentacyclo[9.5.2.01,9.02,7.014,17]octadeca-2,4,6,9-tetraene-10-carboxylate
    • Inchi: 1S/C20H22N2O2/c1-3-12-11-22-9-8-20-14-6-4-5-7-15(14)21-18(20)17(19(23)24-2)13(12)10-16(20)22/h3-7,13,16,21H,8-11H2,1-2H3/b12-3-/t13-,16-,20+/m0/s1
    • InChI Key: AGZMFTKKLPHOMT-DUJTVWLASA-N
    • SMILES: O(C)C(C1=C2[C@@]3(C4C=CC=CC=4N2)CCN2C/C(=C/C)/[C@@H]1C[C@H]23)=O

Computed Properties

  • Exact Mass: 322.168127949g/mol
  • Monoisotopic Mass: 322.168127949g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 2
  • Complexity: 652
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.6Ų
  • XLogP3: 2.4

Experimental Properties

  • Density: 1.29
  • Melting Point: 182°
  • Boiling Point: 480.7°Cat760mmHg
  • Flash Point: 244.5°C
  • Refractive Index: 1.661
  • pka: 7.45(at 25℃)
  • Specific Rotation: D16 -745° (c = 0.994 in ethanol)
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